Cas no 332116-85-5 (N-(4-methoxy-2-nitrophenyl)-2-phenylquinoline-4-carboxamide)

• Product Name: N-(4-methoxy-2-nitrophenyl)-2-phenylquinoline-4-carboxamide
• CAS No: 332116-85-5
• MF: C₂₃H₁₇N₃O₄
• MW: 399.398785352707
• CID: 3070213
• PubChem ID: 2874324
• Update Time: 2025-05-26

N-(4-methoxy-2-nitrophenyl)-2-phenylquinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxy-2-nitrophenyl)-2-phenyl-4-quinolinecarboxamide
• N-(4-methoxy-2-nitrophenyl)-2-phenylquinoline-4-carboxamide
• AK-968/12974421
• 332116-85-5
• AKOS000677715
• Oprea1_821675
• N-{2-nitro-4-methoxyphenyl}-2-phenyl-4-quinolinecarboxamide
• F0375-0336
• STK052951
• HMS612G08
• SR-01000478598-1
• SR-01000478598
• ChemDiv1_008940

• Inchi： 1S/C23H17N3O4/c1-30-16-11-12-20(22(13-16)26(28)29)25-23(27)18-14-21(15-7-3-2-4-8-15)24-19-10-6-5-9-17(18)19/h2-14H,1H3,(H,25,27)
• InChI Key： NHWXWWAMKLRXPK-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C2C=CC=CC=2)N=C2C=CC=CC=12)NC1C=CC(=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 399.12190603Da
• Monoisotopic Mass: 399.12190603Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 97Ų

Additional information on N-(4-methoxy-2-nitrophenyl)-2-phenylquinoline-4-carboxamide

N-(4-Methoxy-2-Nitrophenyl)-2-Phenylquinoline-4-Carboxamide: A Comprehensive Overview

The compound N-(4-methoxy-2-nitrophenyl)-2-phenylquinoline-4-carboxamide (CAS No. 332116-85-5) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of this molecule consists of a quinoline ring system substituted with a phenyl group at position 2 and a carboxamide group at position 4. Additionally, the molecule features a 4-methoxy-2-nitrophenyl group attached to the nitrogen atom of the carboxamide moiety, which introduces further complexity and functional diversity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the efficiency of the synthesis process but also ensure high purity and structural integrity of the final product. The synthesis of N-(4-methoxy-2-nitrophenyl)-2-phenylquinoline-4-carboxamide involves multiple steps, including nucleophilic substitution, condensation reactions, and functional group transformations. The strategic introduction of substituents like methoxy and nitro groups plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its reactivity and biological activity.

One of the most promising applications of this compound lies in its potential as a drug candidate in medicinal chemistry. Quinoline derivatives are well-known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. For instance, studies have shown that N-(4-methoxy-2-nitrophenyl)-2-phenylquinoline-4-carboxamide exhibits potent inhibitory activity against certain kinases, making it a valuable lead compound in anti-cancer drug discovery. The presence of electron-withdrawing groups like nitro and methoxy enhances the molecule's ability to form hydrogen bonds and electrostatic interactions with its target proteins, thereby improving its binding affinity.

In addition to its pharmacological applications, this compound has also garnered attention in materials science due to its unique electronic properties. The quinoline core is known for its aromaticity and conjugation, which contribute to its optical and electronic characteristics. Recent research has explored the use of N-(4-methoxy-2-nitrophenyl)-2-phenylquinoline-4-carboxamide in organic electronics, particularly as a component in light-emitting diodes (LEDs) and photovoltaic devices. The molecule's ability to absorb and emit light at specific wavelengths makes it a candidate for applications in optoelectronics.

The structural versatility of N-(4-methoxy-2-nitrophenyl)-2-phenylquinoline-4-carboxamide also makes it an attractive scaffold for further chemical modifications. By altering the substituents on the phenyl or quinoline rings, chemists can tailor the molecule's properties for specific applications. For example, introducing hydrophilic groups can enhance its solubility in aqueous media, while adding bulky groups can improve its stability against metabolic degradation in biological systems.

From an environmental standpoint, understanding the fate and behavior of N-(4-methoxy-2-nitrophenyl)-2-phenylquinoline-4-carboxamide in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under certain conditions, although its persistence depends on factors such as temperature, pH, and microbial activity. Regulatory agencies have established guidelines for handling such compounds to minimize their environmental footprint while ensuring safe industrial practices.

In conclusion, N-(4-methoxy-2-nitrophenyl)-2-phenylquinoline